Cas no 1213783-77-7 (N-(2-hydroxy-2-methylpropyl)-N-methylacetamide)

N-(2-hydroxy-2-methylpropyl)-N-methylacetamide is a versatile organic compound with unique chemical properties. It offers high solubility in various organic solvents and excellent stability under normal conditions, making it ideal for a wide range of applications. The compound's distinct structure and functionality enable effective interactions in chemical reactions, providing a broad spectrum of synthetic utilities.
N-(2-hydroxy-2-methylpropyl)-N-methylacetamide structure
1213783-77-7 structure
Product Name:N-(2-hydroxy-2-methylpropyl)-N-methylacetamide
CAS No:1213783-77-7
MF:C7H15NO2
MW:145.199502229691
MDL:MFCD21840605
CID:4578160
PubChem ID:79291132
Update Time:2025-06-18

N-(2-hydroxy-2-methylpropyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(2-hydroxy-2-methylpropyl)-N-methyl-
    • N-(2-hydroxy-2-methylpropyl)-N-methylacetamide
    • MDL: MFCD21840605
    • Inchi: 1S/C7H15NO2/c1-6(9)8(4)5-7(2,3)10/h10H,5H2,1-4H3
    • InChI Key: WAMNBTSFAHBZEX-UHFFFAOYSA-N
    • SMILES: C(N(CC(O)(C)C)C)(=O)C

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 240.9±23.0 °C at 760 mmHg
  • Flash Point: 99.5±22.6 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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N-(2-hydroxy-2-methylpropyl)-N-methylacetamide Related Literature

Additional information on N-(2-hydroxy-2-methylpropyl)-N-methylacetamide

N-(2-hydroxy-2-methylpropyl)-N-methylacetamide (CAS No. 1213783-77-7): An Overview of Its Properties, Applications, and Recent Research

N-(2-hydroxy-2-methylpropyl)-N-methylacetamide (CAS No. 1213783-77-7) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as HMPMA, is characterized by its unique molecular structure and a wide range of potential applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of N-(2-hydroxy-2-methylpropyl)-N-methylacetamide.

The chemical structure of N-(2-hydroxy-2-methylpropyl)-N-methylacetamide consists of an acetamide group attached to a hydroxymethylpropyl moiety. The presence of the hydroxyl group imparts significant polarity to the molecule, making it highly soluble in water and other polar solvents. This solubility is a crucial factor in its various applications, particularly in pharmaceutical formulations where solubility can significantly influence drug delivery and bioavailability.

Recent studies have highlighted the potential of N-(2-hydroxy-2-methylpropyl)-N-methylacetamide in drug development. One notable area of research is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The hydroxyl group in HMPMA can be easily modified to create prodrugs that are more stable and have improved pharmacokinetic properties compared to their parent drugs.

In addition to its role in prodrug design, N-(2-hydroxy-2-methylpropyl)-N-methylacetamide has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it an attractive candidate for enhancing the solubility and stability of poorly soluble drugs. This is particularly important for oral and parenteral formulations where poor solubility can lead to reduced bioavailability and therapeutic efficacy.

The biological activities of N-(2-hydroxy-2-methylpropyl)-N-methylacetamide have also been extensively studied. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that HMPMA could be a valuable component in the development of new anti-inflammatory drugs for conditions such as arthritis and inflammatory bowel disease.

Furthermore, studies have explored the cytotoxic effects of N-(2-hydroxy-2-methylpropyl)-N-methylacetamide on cancer cells. Initial results indicate that it exhibits selective cytotoxicity against certain types of cancer cells while showing minimal toxicity to normal cells. This selective toxicity is a highly desirable property for anticancer drugs, as it can reduce side effects and improve patient outcomes.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Recent research has investigated the biodegradability and environmental fate of N-(2-hydroxy-2-methylpropyl)-N-methylacetamide. Studies have shown that it is readily biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation and toxicity.

In conclusion, N-(2-hydroxy-2-methylpropyl)-N-methylacetamide (CAS No. 1213783-77-7) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical properties, biological activities, and environmental profile make it a promising candidate for further investigation and practical use. As research continues to advance, it is likely that new applications and benefits will be discovered, further solidifying the importance of this compound in the scientific community.

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